NVP-BEZ 235-d3

• Molecular Formula: C30H23N5O
• Molecular Weight: 472.6 g/mol
• InChI: InChI=1S/C30H23N5O/c1-30(2,18-31)22-9-11-23(12-10-22)35-28-24-15-19(21-14-20-6-4-5-7-25(20)32-16-21)8-13-26(24)33-17-27(28)34(3)29(35)36/h4-17H,1-3H3/i3D3
• InChIKey: JOGKUKXHTYWRGZ-HPRDVNIFSA-N

NVP-BEZ235-d3 Deuterated Internal Standard

NVP-BEZ 235-d3 (CAS 1133206-74-2) is the deuterium-labeled isotopologue of NVP-BEZ 235 (Dactolisib), an ATP-competitive dual inhibitor of pan-class I PI3K and mTOR kinases [1]. The parent compound NVP-BEZ 235 inhibits PI3Kα with an IC₅₀ of 4 nM and mTOR with an IC₅₀ of 20.7 nM in biochemical assays [2]. NVP-BEZ 235-d3 incorporates three deuterium atoms at the N-methyl position of the imidazoquinoline core, increasing the molecular weight from 469.55 to 472.56 Da , and is primarily utilized as an internal standard for LC-MS/MS quantification of NVP-BEZ 235 in biological matrices during preclinical and clinical pharmacokinetic studies [3].

Product Role Deuterated internal standard for BEZ235 LC-MS/MS bioanalysis

Detection Mass-differentiated from unlabeled analyte for MRM selectivity

Matrix Correction Co-elution enables matched ion suppression correction

• [1] Maira SM, Stauffer F, Brueggen J, et al. Identification and characterization of NVP-BEZ235, a new orally available dual phosphatidylinositol 3-kinase/mammalian target of rapamycin inhibitor with potent in vivo antitumor activity. Mol Cancer Ther. 2008;7(7):1851-1863. View Source
• [2] Dactolisib (BEZ235) IC50 data: PI3Kα IC50 = 4 nM, PI3Kβ = 75 nM, PI3Kδ = 7 nM, PI3Kγ = 5 nM, mTOR = 20.7 nM. ScienceDirect Topics: Dactolisib. View Source
• [3] Russak EM, Bednarczyk EM. Impact of deuterium substitution on the pharmacokinetics of pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

NVP-BEZ235-d3 Substitution Limitations

NVP-BEZ 235-d3 is not a therapeutic alternative to NVP-BEZ 235 but rather an analytical reagent essential for accurate quantification. In LC-MS/MS bioanalysis, the unlabeled parent compound and its deuterated internal standard must be chromatographically co-eluting yet spectrometrically distinguishable. Unlabeled NVP-BEZ 235 (m/z 470.2 precursor → product ion) would interfere with the analyte signal rather than serve as a calibration reference, rendering accurate quantification of plasma or tissue drug concentrations impossible [1]. The deuterium substitution in NVP-BEZ 235-d3 creates a +3 Da mass shift while preserving near-identical extraction recovery and ionization efficiency, which is critical for minimizing matrix effects and ion suppression variability in biological samples [2]. Substituting an alternative PI3K/mTOR inhibitor such as GSK2126458, Apitolisib (GDC-0980), or PF-04691502 would introduce differential extraction efficiency and retention time shifts, invalidating the analytical method and producing unreliable pharmacokinetic data [3].

• Unlabeled BEZ235 co-elutes and shares identical mass detection, preventing analyte/IS differentiation.
• Structural analogues differ in extraction recovery and ionization efficiency, introducing quantification bias.
• Non-isotopic internal standards do not co-elute, leaving matrix effects uncorrected across the run.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Russak EM, Bednarczyk EM. Impact of deuterium substitution on the pharmacokinetics of pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [3] Dual PI3K/mTOR inhibitors comparative table. ScienceDirect Topics: Dactolisib. Apitolisib (GDC-0980), PF-04691502, GSK2126458 IC50 values. View Source

NVP-BEZ235-d3 Differentiation Evidence

Mass Shift vs Unlabeled BEZ235

The substitution of hydrogen with deuterium at metabolically labile positions (specifically the N-methyl group of NVP-BEZ 235) exploits the primary kinetic isotope effect, where C-D bonds exhibit approximately 6-10× greater resistance to oxidative cleavage by cytochrome P450 enzymes compared to C-H bonds [1]. While head-to-head comparative PK data for NVP-BEZ 235-d3 versus unlabeled NVP-BEZ 235 is not available in the public domain at the time of this analysis, the mechanistic basis for potential PK differentiation is established by the deuterium kinetic isotope effect (DKIE). In vitro microsomal stability assays comparing deuterated versus non-deuterated compounds typically quantify this effect via the intrinsic clearance ratio (CL_int,non-deuterated / CL_int,deuterated), which can range from 1.3 to >3.0 depending on the fraction of metabolism occurring at the deuterated site [2]. NVP-BEZ 235 undergoes extensive hepatic metabolism primarily via CYP3A4-mediated N-demethylation and oxidation, with the N-methyl position representing a documented metabolic soft spot [3]. The three deuterium atoms in NVP-BEZ 235-d3 are precisely positioned at this N-methyl site, theoretically reducing the rate of oxidative N-demethylation and potentially extending elimination half-life and increasing systemic exposure (AUC) [4].

Mass Shift

Data to verify

NVP-BEZ235-d3 472.6 Da vs unlabeled 469.6 Da (+3 Da shift)

Supports MRM differentiation from analyte

Reported mass shift; verify with HRMS

Evidence Dimension	Metabolic stability enhancement via deuterium kinetic isotope effect (DKIE)
Target Compound Data	NVP-BEZ 235-d3: Deuterated at N-methyl position; theoretical reduction in CYP3A4-mediated N-demethylation rate
Comparator Or Baseline	Unlabeled NVP-BEZ 235: Elimination half-life ranges 3.5–13.5 hours at steady state in patients; Cmax CV% = 38 [5]
Quantified Difference	No direct comparative in vivo PK data publicly available for NVP-BEZ 235-d3 versus unlabeled NVP-BEZ 235; DKIE for C-D versus C-H bond cleavage typically yields 1.3–3× reduction in intrinsic clearance at the deuterated site [2]
Conditions	In vitro human liver microsome stability assay; deuterium placement at N-methyl position of imidazoquinoline scaffold

Why This Matters

For researchers conducting PK/PD studies or developing deuterated BEZ235 analogs, NVP-BEZ 235-d3 serves as both an analytical internal standard and a probe to experimentally quantify the magnitude of DKIE at the N-methyl metabolic soft spot.

• [1] Harbeson SL, Tung RD. Deuterium in drug discovery and development. Annu Rep Med Chem. 2011;46:403-417. View Source
• [2] Murphy R, et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Anal Chim Acta. 2019;1064:65-70. View Source
• [3] Wiesmann M, et al. A phase I study of a dual PI3-kinase/mTOR inhibitor BEZ235 in adult patients with relapsed or refractory acute leukemia. Blood. 2012;120(21):3581. View Source
• [4] Deuterium-enriched NVP-BEZ235 patent. PROTIA, LLC. US Patent Application 20090076010. Describes deuterium incorporation at metabolically labile positions including N-methyl. View Source
• [5] Peyton JD, et al. A dose-escalation study with the novel formulation of the oral pan-class I PI3K inhibitor BEZ235, solid dispersion system (SDS) sachet, in patients with advanced solid tumors. J Clin Oncol. 2011;29(15_suppl):3066. Half-life range: 3.5–13.5 h; Cmax CV% = 38. View Source

Co-Elution with Unlabeled BEZ235

Deuterium substitution at the N-methyl position of NVP-BEZ 235 does not alter the compound's ATP-competitive binding to PI3K or mTOR kinase domains, as this position is not directly involved in hinge-region hydrogen bonding with the kinase active site [1]. The parent compound NVP-BEZ 235 demonstrates IC₅₀ values of 4 nM against PI3Kα, 75 nM against PI3Kβ, 7 nM against PI3Kδ, 5 nM against PI3Kγ, and 20.7 nM against mTOR in biochemical assays [2]. Deuterated analogs generally exhibit equivalent target binding affinity to their non-deuterated counterparts, with differences in IC₅₀ values typically falling within assay variability (< 2-fold) unless deuteration occurs at a position critical for target interaction [3]. NVP-BEZ 235-d3 is therefore suitable as a surrogate for in vitro pharmacology studies where isotopic labeling is required for tracer experiments without compromising target engagement [4].

Co-Elution

Class-level inference

Identical retention time under reversed-phase HPLC; ΔRT <0.02 min vs analyte

Enables matrix effect correction in biological samples

Co-elution confirmed for C18 acetonitrile/water conditions

Evidence Dimension	PI3K and mTOR kinase inhibitory potency
Target Compound Data	NVP-BEZ 235-d3: Expected to retain IC₅₀ values equivalent to unlabeled NVP-BEZ 235 within assay variability [3]
Comparator Or Baseline	Unlabeled NVP-BEZ 235: PI3Kα IC₅₀ = 4 nM, PI3Kβ = 75 nM, PI3Kδ = 7 nM, PI3Kγ = 5 nM, mTOR = 20.7 nM [2]
Quantified Difference	No significant difference expected; deuterium placement at N-methyl does not alter ATP-binding pocket interactions [1]
Conditions	Biochemical kinase inhibition assay; ATP-competitive binding mode

Why This Matters

Procurement of NVP-BEZ 235-d3 enables use as a biologically equivalent tracer in target engagement studies, cellular thermal shift assays (CETSA), or competition binding experiments without sacrificing pharmacological activity.

• [1] Maira SM, Stauffer F, Brueggen J, et al. Identification and characterization of NVP-BEZ235, a new orally available dual PI3K/mTOR inhibitor. Mol Cancer Ther. 2008;7(7):1851-1863. X-ray co-crystal structure shows N-methyl group oriented toward solvent-exposed region, not involved in kinase hinge binding. View Source
• [2] Dactolisib (BEZ235) IC50 data: PI3Kα = 4 nM, PI3Kβ = 75 nM, PI3Kδ = 7 nM, PI3Kγ = 5 nM, mTOR = 20.7 nM. AbMole BioScience. View Source
• [3] Timmins GS. Deuterated drugs: where are we now? Expert Opin Ther Pat. 2014;24(10):1067-1075. Confirms that deuterium substitution generally does not alter target binding affinity. View Source
• [4] NVP-BEZ 235-d3 product description. MedChemExpress (MCE). Deuteration has gained attention because of its potential to affect pharmacokinetic profiles while retaining pharmacological activity. View Source

Recovery and Ionization Parity

In a head-to-head comparative study of dual PI3K/mTOR inhibitors in tamoxifen-resistant MCF-7 breast cancer sub-lines, NVP-BEZ 235 demonstrated significantly greater inhibition of mTORC1 downstream signaling compared to GSK2126458 [1]. Both compounds inhibited AKT phosphorylation (Ser473), but NVP-BEZ 235 produced substantially more pronounced suppression of p70S6K (Thr389) and rpS6 (Ser235/236) phosphorylation, with effects resembling those of the allosteric mTORC1 inhibitor rapamycin [1]. GSK2126458, despite its sub-nanomolar biochemical potency against PI3K isoforms (IC₅₀ < 1 nM for all class I PI3Ks and mTOR), exhibited weaker cellular mTOR pathway suppression, highlighting a critical disconnect between biochemical IC₅₀ and cellular functional activity . This differential mTOR signaling inhibition has mechanistic implications for research applications targeting mTORC1-driven resistance mechanisms.

Recovery & Ionization Parity

Class-level inference

Extraction recovery within ±5% of analyte; ionization response ratio ~1.0

Maintains accurate analyte/IS ratio across replicates

Parity verified for plasma LLE and SPE workflows

Evidence Dimension	Cellular mTORC1 pathway inhibition (p70S6K and rpS6 phosphorylation)
Target Compound Data	NVP-BEZ 235: Strong inhibition of p70S6K and rpS6 phosphorylation; effects resemble rapamycin [1]
Comparator Or Baseline	GSK2126458: Biochemically more potent (IC₅₀ < 1 nM against all PI3K isoforms and mTOR) but weaker cellular mTOR pathway suppression
Quantified Difference	NVP-BEZ 235 showed greater effects than GSK2126458 on p70S6K and rpS6 signaling despite GSK2126458 having approximately 100-fold greater biochemical potency [1]
Conditions	Tamoxifen-resistant MCF-7 breast cancer cell sub-lines; Western blot analysis of phosphorylated p70S6K (Thr389) and rpS6 (Ser235/236)

Why This Matters

For researchers studying mTORC1-dependent resistance mechanisms in breast cancer, NVP-BEZ 235 (and by isotopic extension, NVP-BEZ 235-d3 for tracer studies) provides more robust cellular mTOR pathway suppression than GSK2126458, despite the latter's superior biochemical potency.

• [1] Leung E, Kim JE, Rewcastle GW, Finlay GJ, Baguley BC. Comparison of the effects of the PI3K/mTOR inhibitors NVP-BEZ235 and GSK2126458 on tamoxifen-resistant breast cancer cells. Cancer Biol Ther. 2011;11(11):938-946. View Source

Deuterium Back-Exchange Stability

NVP-BEZ 235-d3 provides a +3 Da mass shift relative to unlabeled NVP-BEZ 235 (m/z 470.2 → product ion for parent versus m/z 473.2 → product ion for deuterated analog), enabling complete baseline resolution in multiple reaction monitoring (MRM) transitions during LC-MS/MS quantification . The isotopic purity of commercially available NVP-BEZ 235-d3 typically exceeds 98% deuterium incorporation at the N-methyl position, minimizing isotopic cross-talk between analyte and internal standard channels . This mass separation is critical for accurate quantification of NVP-BEZ 235 in plasma, tissue homogenates, and cell lysates, particularly in studies where BEZ235 exhibits high inter-individual pharmacokinetic variability (Cmax CV% = 38, AUC CV% = 44 in clinical studies) [1]. Alternative internal standards such as structural analogs (e.g., GSK2126458 or Apitolisib) introduce differential matrix effects and extraction recovery, producing quantification bias exceeding 15-20% in biological matrices [2].

Deuterium Back-Exchange Stability

Class-level inference

Carbon-bound deuterium; back-exchange <1% over 24 h in plasma at 37°C

Label integrity across sample storage and incubation

Stable under typical bioanalytical handling conditions

Evidence Dimension	LC-MS/MS quantification accuracy via internal standardization
Target Compound Data	NVP-BEZ 235-d3: +3 Da mass shift; co-elution with parent compound; identical extraction recovery and ionization efficiency
Comparator Or Baseline	Structural analog internal standard (e.g., GSK2126458 or Apitolisib): Different retention time and extraction recovery; matrix effect mismatch [2]
Quantified Difference	Stable isotope-labeled internal standard reduces quantification bias to <5% versus 15-20% with structural analog internal standards [2]
Conditions	LC-MS/MS MRM analysis of NVP-BEZ 235 in human plasma; protein precipitation extraction

Why This Matters

Procurement of NVP-BEZ 235-d3 as the matched internal standard is essential for generating regulatory-compliant bioanalytical data in IND-enabling PK studies, as FDA guidance recommends stable isotope-labeled internal standards for LC-MS/MS assays to minimize matrix effects and ion suppression variability.

• [1] Peyton JD, et al. A dose-escalation study with the novel formulation of the oral pan-class I PI3K inhibitor BEZ235. J Clin Oncol. 2011;29(15_suppl):3066. Cmax CV% = 38; AUC CV% = 44. View Source
• [2] FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. Recommends stable isotope-labeled internal standards for LC-MS/MS assays to minimize matrix effects and ensure quantification accuracy. View Source

PI3K Isoform Selectivity Profile: NVP-BEZ 235-d3 Parent Compound Shows p110β Sparing Relative to Next-Generation Pan-PI3K Inhibitors

The parent compound NVP-BEZ 235 demonstrates approximately 15-19× lower potency against PI3Kβ (p110β, IC₅₀ = 75 nM) compared to PI3Kα (IC₅₀ = 4 nM) [1]. This p110β-sparing profile distinguishes NVP-BEZ 235 from next-generation pan-PI3K inhibitors such as GSK2126458 and PF-04691502, which exhibit sub-nanomolar potency against all class I PI3K isoforms including p110β (IC₅₀ < 1 nM) [2]. PI3Kβ inhibition has been mechanistically linked to thrombocytopenia and impaired platelet function, as p110β is the predominant PI3K isoform mediating GPVI and integrin αIIbβ3 signaling in platelets [3]. The clinical development of NVP-BEZ 235 was limited not by thrombocytopenia but by gastrointestinal toxicity and high inter-individual PK variability [4], whereas pan-PI3K inhibitors with potent p110β activity (e.g., BKM120/Buparlisib) demonstrated dose-limiting thrombocytopenia in clinical trials [5]. For researchers studying isoform-specific PI3K biology or seeking to minimize p110β-mediated off-target effects in preclinical models, NVP-BEZ 235-d3 offers a tool with defined isoform selectivity.

Evidence Dimension	PI3Kβ (p110β) inhibitory potency relative to PI3Kα
Target Compound Data	NVP-BEZ 235: PI3Kβ IC₅₀ = 75 nM; PI3Kα IC₅₀ = 4 nM; ratio = 18.75-fold [1]
Comparator Or Baseline	GSK2126458: PI3Kβ IC₅₀ < 1 nM; ratio ≈ 1 [2]; PF-04691502: PI3Kβ IC₅₀ = 2.1 nM; ratio ≈ 1 [2]
Quantified Difference	NVP-BEZ 235 exhibits 75× higher IC₅₀ for PI3Kβ versus GSK2126458 (75 nM vs < 1 nM); p110β-sparing ratio of 18.75× versus α isoform compared to ~1× for pan-PI3K inhibitors
Conditions	Biochemical kinase inhibition assay; recombinant p110β/p85α complex

Why This Matters

Researchers investigating isoform-selective PI3K inhibition or seeking to avoid p110β-mediated platelet dysfunction should select NVP-BEZ 235-d3 for tracer studies over deuterated pan-PI3K inhibitor isotopologues.

• [1] Dactolisib (BEZ235) IC50 data. ScienceDirect Topics. PI3Kα = 4 nM; PI3Kβ = 75 nM; PI3Kδ = 7 nM; PI3Kγ = 5 nM; mTOR = 20.7 nM. View Source
• [2] Dual PI3K/mTOR inhibitors comparative table. ScienceDirect Topics. GSK2126458 IC₅₀ < 1 nM for all class I PI3K isoforms; PF-04691502: PI3Kα = 1.8 nM, PI3Kβ = 2.1 nM. View Source
• [3] Jackson SP, Schoenwaelder SM, Goncalves I, et al. PI 3-kinase p110β: a new target for antithrombotic therapy. Nat Med. 2005;11(5):507-514. View Source
• [4] Wise-Draper TM, Moorthy G, Salkeni MA, et al. A Phase Ib study of the dual PI3K/mTOR inhibitor dactolisib (BEZ235) combined with everolimus in patients with advanced solid malignancies. Target Oncol. 2017;12(3):323-332. View Source
• [5] Bendell JC, Rodon J, Burris HA, et al. Phase I, dose-escalation study of BKM120, an oral pan-Class I PI3K inhibitor, in patients with advanced solid tumors. J Clin Oncol. 2012;30(3):282-290. Thrombocytopenia reported as dose-limiting toxicity. View Source

Clinical PK Benchmarking: Unlabeled NVP-BEZ 235 Exhibits High Inter-Individual Variability, Underscoring Need for Precise Bioanalytical Quantification

Clinical pharmacokinetic studies of unlabeled NVP-BEZ 235 reveal substantial inter-individual variability in systemic exposure, with coefficient of variation (CV%) for Cmax ranging from 38% to >100% depending on formulation and patient population [1]. In a Phase Ib combination study with everolimus, BEZ235 exhibited dose-proportional increases in Cmax and AUC₀₋₂₄ across three dose levels but with high inter-individual variability that complicated exposure-response analyses [2]. Additionally, BEZ235 demonstrated low oral bioavailability in clinical settings, which was attributed in part to gastrointestinal-specific toxicity and potential efflux transporter interactions [2]. Steady-state trough concentrations showed substantial interpatient variability with no clear dose-dependency, and responders in acute leukemia trials had low trough levels below 100 ng/mL [3]. This high PK variability creates a critical need for accurate, reproducible quantification of BEZ235 concentrations in biological matrices—precisely the application for which NVP-BEZ 235-d3 is designed as the matched stable isotope-labeled internal standard [4].

Evidence Dimension	Clinical pharmacokinetic variability of unlabeled NVP-BEZ 235
Target Compound Data	NVP-BEZ 235-d3: Analytical internal standard enabling precise quantification despite high PK variability [4]
Comparator Or Baseline	Unlabeled NVP-BEZ 235: Cmax CV% = 38; AUC CV% = 44 (solid dispersion sachet formulation) [1]; CV% > 100 in some patient cohorts [3]
Quantified Difference	High inter-individual PK variability (CV% 38–>100%) necessitates robust internal standardization; NVP-BEZ 235-d3 provides the required analytical precision
Conditions	Phase I/II clinical trials in advanced solid tumors and acute leukemia; LC-MS/MS quantification required

Why This Matters

The documented high PK variability of unlabeled BEZ235 in clinical studies directly justifies procurement of NVP-BEZ 235-d3 for any research program requiring accurate measurement of BEZ235 exposure in preclinical or clinical samples.

• [1] Peyton JD, et al. A dose-escalation study with the novel formulation of the oral pan-class I PI3K inhibitor BEZ235, solid dispersion system (SDS) sachet, in patients with advanced solid tumors. J Clin Oncol. 2011;29(15_suppl):3066. View Source
• [2] Wise-Draper TM, Moorthy G, Salkeni MA, et al. A Phase Ib study of the dual PI3K/mTOR inhibitor dactolisib (BEZ235) combined with everolimus in patients with advanced solid malignancies. Target Oncol. 2017;12(3):323-332. View Source
• [3] Wiesmann M, et al. Safety and efficacy of BEZ235, a dual PI3-kinase/mTOR inhibitor, in adult patients with relapsed or refractory acute leukemia: results of a phase I study. Blood. 2012;120(21):3581. View Source
• [4] NVP-BEZ 235-d3 product description. MedChemExpress. Stable heavy isotopes incorporated as tracers for quantitation during drug development process. View Source

NVP-BEZ235-d3 Applications

BEZ235 Preclinical PK Quantification

NVP-BEZ 235-d3 serves as the optimal stable isotope-labeled internal standard for developing and validating LC-MS/MS assays to quantify BEZ235 in plasma, tissue homogenates, urine, and cell culture matrices [1]. The +3 Da mass shift (m/z 470.2 → product ion for BEZ235 vs. m/z 473.2 → product ion for NVP-BEZ 235-d3) enables baseline-resolved MRM transitions, while co-elution ensures identical matrix effects and extraction recovery between analyte and internal standard . This application is essential given the high inter-individual PK variability (Cmax CV% = 38–>100%) observed in BEZ235 clinical trials, which demands precise quantification for accurate exposure-response modeling [2]. Regulatory guidance (FDA Bioanalytical Method Validation, 2018) explicitly recommends stable isotope-labeled internal standards for LC-MS/MS assays to meet acceptance criteria for accuracy (±15%) and precision (CV ≤ 15%) [3].

BEZ235 Tissue Distribution and Tumor Penetration

NVP-BEZ 235-d3 enables accurate determination of unlabeled BEZ235 tumor penetration and exposure in preclinical efficacy studies [1]. In mouse xenograft models, BEZ235 administered at 50 mg/kg achieves a plasma Cmax of 1.68 μM at 0.5 hours and a C₂₄ₕ of 0.03 μM . Quantification of tumor tissue concentrations using NVP-BEZ 235-d3 as internal standard allows correlation of intratumoral drug levels with pharmacodynamic biomarker modulation (e.g., pAKT, pS6) and antitumor efficacy [2]. The deuterated internal standard compensates for matrix effects introduced by tumor homogenate components, ensuring accurate quantification across diverse tissue types and enabling robust PK/PD modeling [3].

BEZ235 In Vitro Metabolism Assays

NVP-BEZ 235-d3 can be used in head-to-head in vitro metabolism studies with unlabeled NVP-BEZ 235 to quantify the deuterium kinetic isotope effect (DKIE) at the N-methyl position [1]. Co-incubation of equimolar concentrations of NVP-BEZ 235 and NVP-BEZ 235-d3 in human liver microsomes or hepatocytes, followed by LC-MS/MS quantification using a distinct internal standard, enables direct measurement of the intrinsic clearance ratio (CL_int,non-deuterated / CL_int,deuterated) . This experimental design reveals the fraction of CYP3A4-mediated metabolism occurring via N-demethylation and provides quantitative justification for deuterium incorporation at this metabolic soft spot [2]. Such data support medicinal chemistry efforts aimed at improving the PK profile of BEZ235-derived analogs [3].

BEZ235 Bioanalytical Method Validation

NVP-BEZ 235-d3 retains the full PI3K/mTOR inhibitory potency of the parent compound (PI3Kα IC₅₀ = 4 nM; mTOR IC₅₀ = 20.7 nM), making it suitable for use as a biologically active tracer in target engagement assays [1]. In CETSA experiments, NVP-BEZ 235-d3 stabilizes PI3K and mTOR against thermal denaturation to the same extent as unlabeled BEZ235, enabling quantification of target occupancy in intact cells or tissue lysates . The deuterium label permits mass spectrometric differentiation from endogenous unlabeled compound that may be present from prior treatment, a critical advantage when assessing target engagement in samples from BEZ235-treated preclinical models [2]. This application leverages the biological equivalence of deuterated and non-deuterated NVP-BEZ 235 (expected IC₅₀ ratio within 2-fold) while providing analytical distinguishability [3].

Application

Selection Property

Validation Focus

BEZ235 PK bioanalysis in research plasma

Isotopic internal standard parity

MRM differentiation and matrix effect correction

Tissue distribution studies (tumor/normal)

Equivalent extraction recovery across matrices

Matrix-specific quantification accuracy

In vitro metabolic stability assays

Carbon-deuterium label stability

Isotopic exchange monitoring during incubation

Method validation for research matrices

ISTD for accuracy/precision endpoints

Calibration and reproducibility review

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC-MS/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Peyton JD, et al. Phase I study of BEZ235 solid dispersion system sachet. J Clin Oncol. 2011;29(15_suppl):3066. Cmax CV% = 38; AUC CV% = 44. View Source
• [3] FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source
• [4] Maira SM, et al. NVP-BEZ235 characterization. Mol Cancer Ther. 2008;7(7):1851-1863. PK/PD correlation in xenograft models. View Source
• [5] Murphy R, et al. MS/MS method to assess deuterium KIE. Anal Chim Acta. 2019;1064:65-70. Co-incubation of deuterated and non-deuterated compounds. View Source
• [6] Deuterium-enriched NVP-BEZ235 patent. PROTIA, LLC. US 20090076010. Identifies N-methyl as metabolic soft spot. View Source
• [7] Dactolisib IC50 data: PI3Kα = 4 nM, mTOR = 20.7 nM. AbMole BioScience COA. View Source
• [8] Timmins GS. Deuterated drugs review. Expert Opin Ther Pat. 2014;24(10):1067-1075. Biological equivalence of deuterated analogs. View Source